Cas no 1210451-92-5 (Methyl 6-bromo-5-methylnicotinate)
Methyl 6-bromo-5-methylnicotinate is a brominated nicotinate ester derivative, primarily used as a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include a stable ester group and a reactive bromine substituent, facilitating further functionalization through cross-coupling reactions such as Suzuki or Stille couplings. The methyl group at the 5-position enhances steric and electronic properties, making it valuable for constructing complex heterocyclic frameworks. This compound is particularly useful in medicinal chemistry for developing bioactive molecules due to its well-defined reactivity and compatibility with diverse reaction conditions. High purity and consistent quality ensure reliable performance in synthetic applications.
1210451-92-5 structure
Product Name:Methyl 6-bromo-5-methylnicotinate
CAS No:1210451-92-5
MF:C8H8BrNO2
MW:230.058621406555
MDL:MFCD18258594
CID:1081552
Update Time:2025-10-14
Methyl 6-bromo-5-methylnicotinate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 6-bromo-5-methylnicotinate
- methyl 6-bromo-5-methylpyridine-3-carboxylate
-
- MDL: MFCD18258594
- Inchi: 1S/C8H8BrNO2/c1-5-3-6(8(11)12-2)4-10-7(5)9/h3-4H,1-2H3
- InChI Key: PZHHVEKWOYHXMK-UHFFFAOYSA-N
- SMILES: BrC1C(C)=CC(C(=O)OC)=CN=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 174
- Topological Polar Surface Area: 39.2
Experimental Properties
- Density: 1.503±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (3.7 g/l) (25 º C),
Methyl 6-bromo-5-methylnicotinate Security Information
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P280-P305+P351+P338
- Storage Condition:Inert atmosphere,2-8°C
Methyl 6-bromo-5-methylnicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IJ548-50mg |
Methyl 6-bromo-5-methylnicotinate |
1210451-92-5 | 98% | 50mg |
265.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IJ548-200mg |
Methyl 6-bromo-5-methylnicotinate |
1210451-92-5 | 98% | 200mg |
664.0CNY | 2021-08-04 | |
| Chemenu | CM176910-1g |
methyl 6-bromo-5-methylnicotinate |
1210451-92-5 | 98% | 1g |
$565 | 2021-08-05 | |
| Chemenu | CM176910-5g |
methyl 6-bromo-5-methylnicotinate |
1210451-92-5 | 98% | 5g |
$1468 | 2021-08-05 | |
| Chemenu | CM176910-10g |
methyl 6-bromo-5-methylnicotinate |
1210451-92-5 | 98% | 10g |
$1959 | 2021-08-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M70090-100mg |
Methyl 6-bromo-5-methylnicotinate |
1210451-92-5 | 100mg |
¥496.0 | 2021-09-04 | ||
| Chemenu | CM176910-250mg |
methyl 6-bromo-5-methylnicotinate |
1210451-92-5 | 98% | 250mg |
$130 | 2022-06-14 | |
| Chemenu | CM176910-1g |
methyl 6-bromo-5-methylnicotinate |
1210451-92-5 | 98% | 1g |
$331 | 2022-06-14 | |
| eNovation Chemicals LLC | D750060-100mg |
Methyl 6-broMo-5-Methylnicotinate |
1210451-92-5 | 98% | 100mg |
$75 | 2024-06-07 | |
| eNovation Chemicals LLC | D750060-250mg |
Methyl 6-broMo-5-Methylnicotinate |
1210451-92-5 | 98% | 250mg |
$240 | 2023-09-04 |
Methyl 6-bromo-5-methylnicotinate Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
1210451-92-5 (Methyl 6-bromo-5-methylnicotinate) Related Products
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